Cas no 1266892-16-3 (2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride
• CAS No: 1266892-16-3
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• CID: 5809707
• PubChem ID: 82159364
• Update Time: 2025-06-20

2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride
• EN300-1990547
• 1266892-16-3

• Inchi： 1S/C8H7ClF2O2S/c9-14(12,13)4-3-6-5-7(10)1-2-8(6)11/h1-2,5H,3-4H2
• InChI Key： WFZRRKUUDKYNIQ-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 239.9823347g/mol
• Monoisotopic Mass: 239.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride

Introduction to 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1266892-16-3)

2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride, also known by its CAS number 1266892-16-3, is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a sulfonyl chloride functional group attached to a difluorophenyl-substituted ethane backbone. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic pathways.

The chemical formula of 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride is C₉H₆F₂O₃S. Its molecular weight is approximately 234.19 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent electrophilic reagent in nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds.

In the context of pharmaceutical research, 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride has been utilized as an intermediate in the development of novel drugs. Sulfonamides are a class of compounds that have been widely studied for their antimicrobial and anti-inflammatory properties. The difluorophenyl substitution can enhance the lipophilicity and metabolic stability of these compounds, making them more suitable for therapeutic applications. Recent studies have shown that derivatives of this compound exhibit promising activity against various bacterial strains and have potential applications in the treatment of infectious diseases.

Beyond its pharmaceutical applications, 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride has also found use in materials science. The unique electronic properties of fluorinated compounds make them attractive for the development of advanced materials with enhanced performance characteristics. For example, this compound can be used as a building block in the synthesis of fluorinated polymers and copolymers, which have applications in coatings, adhesives, and electronic devices. The sulfonyl chloride group provides a reactive site for further functionalization, allowing for the creation of materials with tailored properties.

The synthesis of 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride typically involves several steps. One common approach is to start with 2,5-difluorobenzene and react it with ethylene oxide to form 2-(2,5-difluorophenyl)ethanol. This intermediate is then oxidized to form the corresponding sulfinic acid, which is further oxidized to the sulfonyl chloride using an appropriate oxidizing agent such as chlorine or thionyl chloride. The reaction conditions must be carefully controlled to ensure high yields and purity of the final product.

The safety and handling of 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride are important considerations due to its reactivity and potential hazards. It should be stored in a cool, dry place away from moisture and strong bases. Personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn when handling this compound to prevent skin contact and inhalation. In case of exposure, immediate medical attention should be sought.

In conclusion, 2-(2,5-difluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1266892-16-3) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an essential reagent in various synthetic pathways and a valuable intermediate in the development of new drugs and advanced materials. Ongoing research continues to explore new applications and improve synthetic methods for this important compound.